Cas no 318292-56-7 (METHYL 3-FORMYL-5-METHANESULFONYL-1H-INDOLE-2-CARBOXYLATE)

METHYL 3-FORMYL-5-METHANESULFONYL-1H-INDOLE-2-CARBOXYLATE structure
318292-56-7 structure
Product Name:METHYL 3-FORMYL-5-METHANESULFONYL-1H-INDOLE-2-CARBOXYLATE
CAS No:318292-56-7
MF:C12H11NO5S
MW:281.284442186356
CID:916649
PubChem ID:53408627
Update Time:2025-04-19

METHYL 3-FORMYL-5-METHANESULFONYL-1H-INDOLE-2-CARBOXYLATE Chemical and Physical Properties

Names and Identifiers

    • METHYL 3-FORMYL-5-METHANESULFONYL-1H-INDOLE-2-CARBOXYLATE
    • Methyl 3-formyl-5-(methylsulfonyl)-1H-indole-2-carboxylate
    • methyl 3-formyl-5-methylsulfonyl-1H-indole-2-carboxylate
    • SCHEMBL15331015
    • METHYL3-FORMYL-5-(METHYLSULFONYL)-1H-INDOLE-2-CARBOXYLATE
    • DB-265422
    • AB18916
    • DTXSID70696358
    • A875799
    • Methyl 3-formyl-5-(methanesulfonyl)-1H-indole-2-carboxylate
    • 318292-56-7
    • MDL： MFCD04114759
    • Inchi： 1S/C12H11NO5S/c1-18-12(15)11-9(6-14)8-5-7(19(2,16)17)3-4-10(8)13-11/h3-6,13H,1-2H3
    • InChI Key： WNQHGDKMSBCAGH-UHFFFAOYSA-N
    • SMILES： S(C)(C1C=CC2=C(C=1)C(C=O)=C(C(=O)OC)N2)(=O)=O

Computed Properties

  • Exact Mass: 281.03600
  • Monoisotopic Mass: 281.036
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 4
  • Complexity: 469
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 102A^2
  • XLogP3: 0.9

Experimental Properties

  • PSA: 101.68000
  • LogP: 2.25130

METHYL 3-FORMYL-5-METHANESULFONYL-1H-INDOLE-2-CARBOXYLATE Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

METHYL 3-FORMYL-5-METHANESULFONYL-1H-INDOLE-2-CARBOXYLATE Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM146507-1g
Methyl 3-formyl-5-methanesulfonyl-1H-indole-2-carboxylate
 318292-56-7 95%
1g
 $405 2021-08-05
Chemenu
CM146507-1g
Methyl 3-formyl-5-methanesulfonyl-1H-indole-2-carboxylate
 318292-56-7 95%
1g
 $*** 2023-03-31
Alichem
A199007610-1g
Methyl 3-formyl-5-(methylsulfonyl)-1H-indole-2-carboxylate
 318292-56-7 95%
1g
 $357.00 2023-09-02
Ambeed
A662030-1g
Methyl 3-formyl-5-(methylsulfonyl)-1H-indole-2-carboxylate
 318292-56-7 95+%
1g
 $350.0 2024-04-20
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1733132-1g
Methyl 3-formyl-5-(methylsulfonyl)-1h-indole-2-carboxylate
 318292-56-7 98%
1g
 ￥3430.00 2024-08-02

METHYL 3-FORMYL-5-METHANESULFONYL-1H-INDOLE-2-CARBOXYLATE Related Literature

Related Categories

318292-56-7 (METHYL 3-FORMYL-5-METHANESULFONYL-1H-INDOLE-2-CARBOXYLATE) Related Products

Recommended suppliers
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.